Cas no 1521687-67-1 (Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate)

• Product Name: Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate
• CAS No: 1521687-67-1
• MF: C₁₂H₁₇NaO₂S
• MW: 248.316953420639
• CID: 5796003
• PubChem ID: 114287115
• Update Time: 2025-10-23

Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1521687-67-1
• sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate
• EN300-723984
• Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate

• Inchi： 1S/C12H18O2S.Na/c1-8-6-10(12(3,4)5)7-9(2)11(8)15(13)14;/h6-7H,1-5H3,(H,13,14);/q;+1/p-1
• InChI Key： SGQQSXDUGVKAIZ-UHFFFAOYSA-M
• SMILES： S(C1C(C)=CC(=CC=1C)C(C)(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 248.08469524g/mol
• Monoisotopic Mass: 248.08469524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate

Research Briefing on Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate (CAS: 1521687-67-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate (CAS: 1521687-67-1) as a versatile reagent and intermediate. This compound, characterized by its sulfinate functional group, has garnered attention for its role in organic synthesis, medicinal chemistry, and drug development. The following briefing synthesizes the latest findings and applications associated with this compound, providing insights into its current and potential uses in the field.

In the context of organic synthesis, Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate has been employed as a key building block for the construction of sulfonyl-containing molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of aryl sulfones with high yields and selectivity. The steric hindrance provided by the tert-butyl and methyl groups enhances the stability of the sulfinate anion, making it a robust precursor for diverse transformations.

Medicinal chemistry research has also explored the potential of this compound as a pharmacophore in drug design. A recent investigation in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate exhibit promising inhibitory activity against specific protein targets involved in inflammatory pathways. The sulfinate moiety's ability to modulate redox processes and interact with cysteine residues in proteins underscores its relevance in developing novel therapeutics for conditions such as autoimmune diseases and cancer.

Furthermore, the compound's role in pharmaceutical formulations has been examined in the context of solubility enhancement and stability improvement. A 2024 study in the International Journal of Pharmaceutics reported that Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate can act as a co-solvent or excipient, facilitating the delivery of poorly water-soluble drugs. Its compatibility with various drug delivery systems, including liposomes and nanoparticles, positions it as a valuable component in advanced formulation strategies.

Despite these promising applications, challenges remain in optimizing the synthesis and scalability of Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to reduce environmental impact and improve cost-effectiveness. Additionally, ongoing toxicological studies aim to elucidate the compound's safety profile, ensuring its suitability for broader pharmaceutical use.

In conclusion, Sodium 4-tert-butyl-2,6-dimethylbenzene-1-sulfinate (CAS: 1521687-67-1) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span synthetic chemistry, drug discovery, and formulation science, with continued exploration likely to uncover further innovations. Researchers are encouraged to leverage its unique properties while addressing remaining challenges to fully realize its potential in the field.